Cas no 51815-08-8 (Pentadecanoic acid,1-methylethyl ester)

Pentadecanoic acid,1-methylethyl ester structure
51815-08-8 structure
Product Name:Pentadecanoic acid,1-methylethyl ester
CAS No:51815-08-8
MF:C18H36O2
MW:284.477246284485
CID:372487
PubChem ID:103978
Update Time:2025-04-19

Pentadecanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentadecanoic acid,1-methylethyl ester
    • isopropyl pentadecanoate
    • propan-2-yl pentadecanoate
    • 51815-08-8
    • Pentadecanoic acid, isopropyl ester
    • Pentadecanoic acid, 1-methylethyl ester
    • DTXSID00199766
    • KPHRUIGNOVAUSA-UHFFFAOYSA-N
    • NS00022281
    • EINECS 257-441-9
    • SCHEMBL317117
    • Inchi: 1S/C18H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18(19)20-17(2)3/h17H,4-16H2,1-3H3
    • InChI Key: KPHRUIGNOVAUSA-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(CCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 284.27168
  • Monoisotopic Mass: 284.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.7

Experimental Properties

  • PSA: 26.3
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